Cas no 2229427-78-3 (2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal)

• Product Name: 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
• CAS No: 2229427-78-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6212934
• PubChem ID: 165759907
• Update Time: 2025-06-10

2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal
• EN300-1762414
• 2229427-78-3

• Inchi： 1S/C8H11NO2S/c1-8(2,5-10)6-4-9-7(11-3)12-6/h4-5H,1-3H3
• InChI Key： VBGVIDPUWWPTGB-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C=O)(C)C)OC

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal

Research Brief on 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal (CAS: 2229427-78-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal (CAS: 2229427-78-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal as a key intermediate in the synthesis of novel heterocyclic compounds. Its thiazole moiety, combined with the aldehyde functional group, makes it a versatile building block for the development of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of inhibitors targeting protein kinases involved in inflammatory pathways.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal exhibit moderate to strong inhibitory effects on specific enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in the treatment of inflammatory diseases and neurological disorders. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

The synthetic pathways for 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal have also been optimized in recent years. A 2022 patent (WO2022156789) describes a scalable, high-yield method for its production, emphasizing the use of green chemistry principles to minimize environmental impact. This advancement is particularly relevant for industrial-scale applications, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanal represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory agents to central nervous system (CNS) therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery pipelines. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.